Cas no 1807204-76-7 (Methyl 5-chloro-3-cyano-2-(hydroxymethyl)benzoate)

• Product Name: Methyl 5-chloro-3-cyano-2-(hydroxymethyl)benzoate
• CAS No: 1807204-76-7
• MF: C₁₀H₈ClNO₃
• MW: 225.628421783447
• CID: 4795377
• Update Time: 2023-08-17

Methyl 5-chloro-3-cyano-2-(hydroxymethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-chloro-3-cyano-2-(hydroxymethyl)benzoate

• Inchi： 1S/C10H8ClNO3/c1-15-10(14)8-3-7(11)2-6(4-12)9(8)5-13/h2-3,13H,5H2,1H3
• InChI Key： BAIQYHPUOJDIKY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C#N)C(CO)=C(C(=O)OC)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• XLogP3: 1.2
• Topological Polar Surface Area: 70.3